2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione

• Molecular Formula: C20H13NO2
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 2-[(1-phenylpyrrol-2-yl)methylidene]indene-1,3-dione
• InChI: InChI=1S/C20H13NO2/c22-19-16-10-4-5-11-17(16)20(23)18(19)13-15-9-6-12-21(15)14-7-2-1-3-8-14/h1-13H
• InChI Key: GOMJZFRPZZCHDO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C=CC=C2C=C3C(=O)C4=CC=CC=C4C3=O

Description

2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione, also known as PPI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PPI is a heterocyclic compound that contains a pyrrole ring and an indene-1,3-dione moiety. It has been synthesized using various methods and has shown potential in various scientific applications.

Mechanism of Action

The mechanism of action of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione is not fully understood, but it is thought to involve the interaction of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione with various cellular targets, including enzymes and receptors. 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the biosynthesis of prostaglandins. It has also been shown to induce apoptosis in cancer cells by activating the caspase cascade, a series of enzymes involved in programmed cell death.
Biochemical and Physiological Effects:
2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione has been shown to have various biochemical and physiological effects, including the inhibition of COX-2 activity, the induction of apoptosis in cancer cells, and the detection of nitric oxide. It has also been shown to have antioxidant properties, which may contribute to its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione is its ability to selectively target specific cellular targets, such as COX-2 and cancer cells. This selectivity may reduce the potential for side effects compared to other compounds that target multiple cellular targets. However, one limitation of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione is its low solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione. One area of interest is the development of more efficient synthesis methods to improve yields and purity. Another area of interest is the investigation of the potential of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione as an anticancer agent, including its efficacy in combination with other chemotherapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione and its potential as a probe for the detection of nitric oxide.

Synthesis Methods

2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione can be synthesized through a variety of methods, including the reaction of 2-acetylindene-1,3-dione with 1-phenylpyrrole in the presence of a base, such as potassium carbonate. Another method involves the reaction of 2-acetylindene-1,3-dione with 1-phenylpyrrole in the presence of a Lewis acid catalyst, such as scandium triflate. These methods have been optimized to yield high purity and good yields of 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione.

Scientific Research Applications

2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione has shown potential in various scientific applications, including as a fluorescent probe for the detection of nitric oxide, a signaling molecule in the body. It has also been studied as a potential anticancer agent due to its ability to induce apoptosis, or programmed cell death, in cancer cells. In addition, 2-[(1-Phenylpyrrol-2-yl)methylidene]indene-1,3-dione has been investigated as a potential inhibitor of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation and pain.